Cas no 477848-02-5 (3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE)

• Product Name: 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE
• CAS No: 477848-02-5
• MF: C₁₄H₁₅NO₃
• MW: 245
• CID: 3028454
• Update Time: 2025-09-23

3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE Chemical and Physical Properties

Names and Identifiers

• 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE
• (E)-3-(DIMETHYLAMINO)-1-(7-METHOXY-1-BENZOFURAN-2-YL)-2-PROPEN-1-ONE
• 2-Propen-1-one, 3-(dimethylamino)-1-(7-methoxy-2-benzofuranyl)-

3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE

Comprehensive Overview of 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE (CAS No. 477848-02-5)

3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE, with the CAS number 477848-02-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of enone derivatives, characterized by its unique benzofuran core structure and a dimethylamino substituent. Its molecular framework makes it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and anti-inflammatory pathways.

The growing interest in benzofuran-based compounds like 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE is driven by their potential applications in drug discovery and medicinal chemistry. Researchers are increasingly exploring its role in modulating enzyme activity and receptor binding, which aligns with current trends in precision medicine and targeted therapy. The compound's methoxy group enhances its solubility and bioavailability, making it a promising candidate for further development.

In the context of sustainable chemistry, 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE has been studied for its potential in green synthesis methods. With the rise of environmentally friendly practices, scientists are investigating its production using catalytic processes and renewable resources. This aligns with the broader industry shift toward eco-friendly and cost-effective manufacturing techniques.

From a structural-activity relationship (SAR) perspective, the compound's propenone moiety is critical for its interactions with biological targets. Recent studies highlight its potential in neuroprotective applications, particularly in addressing oxidative stress and neurodegenerative conditions. These findings resonate with the increasing public focus on brain health and cognitive longevity, topics frequently searched in health forums and academic databases.

The analytical characterization of 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and consistency, which are essential for research-grade applications. The compound's stability under various pH conditions and thermal profiles has also been documented, making it suitable for diverse experimental setups.

As the demand for novel therapeutic agents grows, 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE continues to be a subject of patent filings and academic publications. Its versatility in chemical modifications opens doors for customized drug design, a hot topic in personalized medicine. This aligns with the surge in searches for next-generation pharmaceuticals and tailored treatments.

In summary, 3-DIMETHYLAMINO-1-(7-METHOXY-BENZOFURAN-2-YL)-PROPENONE (CAS No. 477848-02-5) represents a fascinating intersection of organic chemistry, pharmacology, and materials science. Its multifaceted applications and relevance to contemporary research trends underscore its importance in modern scientific inquiry.